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Compound of Interest

4,5-Dichloro-2-
Compound Name:
hydroxybenzaldehyde

Cat. No.: B1348554

This document serves as a comprehensive technical resource for researchers, scientists, and
professionals in drug development on the chemical compound 4,5-Dichloro-2-
hydroxybenzaldehyde (CAS No. 84888-68-1). It provides a detailed exploration of its
chemical characteristics, synthesis, and applications, with an emphasis on the underlying
scientific principles and practical laboratory applications.

Section 1: Core Compound Analysis

4,5-Dichloro-2-hydroxybenzaldehyde is a substituted aromatic aldehyde with the molecular
formula C7H4Cl20:2.[1][2] The strategic placement of two chlorine atoms on the benzene ring,
along with the ortho-hydroxyl and aldehyde functional groups, confers a distinct reactivity
profile, making it a valuable intermediate in synthetic organic chemistry.

Physicochemical Properties

A thorough understanding of the compound's physical and chemical properties is fundamental
to its effective application in a research setting.
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Property Value

CAS Number 84388-68-1

Molecular Formula C7H4CIl202[1][2]

Molecular Weight 191.01 g/mol [1][2]

Appearance Solid

IUPAC Name 4,5-dichloro-2-hydroxybenzaldehyde[1]
Synonyms 4,5-Dichlorosalicylaldehyde

Spectral Data

Spectral analysis is crucial for the verification of the compound's identity and purity.

e 1H NMR Spectroscopy: The proton NMR spectrum is expected to show distinct signals for
the aldehydic proton, the hydroxyl proton, and the aromatic protons, with coupling patterns
indicative of their substitution on the benzene ring.

e 13C NMR Spectroscopy: The carbon NMR spectrum will display unique peaks for the
carbonyl carbon of the aldehyde, the carbon atom attached to the hydroxyl group, the
chlorinated carbon atoms, and the other aromatic carbons.

« Infrared (IR) Spectroscopy: Key characteristic absorption bands would include a strong
carbonyl (C=0) stretch for the aldehyde, a broad O-H stretch for the hydroxyl group, and C-
Cl stretching vibrations.[3]

Section 2: Synthesis and Purification Protocols

The synthesis of 4,5-Dichloro-2-hydroxybenzaldehyde can be approached through several
established formylation reactions of substituted phenols. The Reimer-Tiemann reaction is a
classic and effective method.[4][5][6]

Synthesis via Reimer-Tiemann Reaction

This reaction involves the ortho-formylation of a phenol using chloroform in a basic solution.[4]
[5] The electrophilic dichlorocarbene is the key reactive intermediate.[4][7]
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Caption: Mechanism of the Reimer-Tiemann reaction for the synthesis of 4,5-Dichloro-2-
hydroxybenzaldehyde.

Detailed Experimental Protocol: Synthesis

Materials:

e 3,4-Dichlorophenol

e Sodium hydroxide (NaOH)
e Chloroform (CHCIs)

» Ethanol

e Hydrochloric acid (HCI)

o Deionized water
Procedure:

 In a three-necked round-bottom flask equipped with a reflux condenser, a dropping funnel,
and a mechanical stirrer, dissolve 3,4-dichlorophenol in aqueous sodium hydroxide solution
(10-40%).[8]

o Heat the mixture to approximately 60-70°C with vigorous stirring.

e Add chloroform dropwise through the dropping funnel over a period of 1-2 hours. The
reaction is exothermic and may require external cooling to maintain the desired temperature.

[7]
 After the addition is complete, continue to reflux the mixture for an additional 2-3 hours.

o Cool the reaction mixture to room temperature and remove the excess chloroform by
distillation.

 Acidify the remaining aqueous solution with dilute hydrochloric acid until it is acidic to litmus
paper. This will precipitate the crude product.

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/product/b1348554?utm_src=pdf-body
https://www.benchchem.com/product/b1348554?utm_src=pdf-body
https://www.jk-sci.com/blogs/resource-center/reimer-tiemann-reaction
http://www.lscollege.ac.in/sites/default/files/e-content/Reimer%E2%80%93Tiemann_reaction_0.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1348554?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

o Collect the crude product by vacuum filtration and wash with cold water.

Purification by Recrystallization

Procedure:

Dissolve the crude solid in a minimum amount of hot ethanol.

o |f the solution is colored, add a small amount of activated charcoal and heat for a few
minutes.

« Filter the hot solution to remove the charcoal.
o Slowly add hot water to the filtrate until the first signs of persistent turbidity appear.

 Allow the solution to cool slowly to room temperature, then place it in an ice bath to
maximize crystallization.

o Collect the purified crystals by vacuum filtration, wash with a small amount of cold ethanol-
water mixture, and dry under vacuum.

Section 3: Applications in Drug Discovery and
Development

4,5-Dichloro-2-hydroxybenzaldehyde is a versatile building block for the synthesis of various
biologically active molecules, particularly Schiff bases and other heterocyclic compounds.

Synthesis of Schiff Bases

Schiff bases are synthesized through the condensation reaction of a primary amine with an
aldehyde.[9] Those derived from salicylaldehydes are of particular interest due to their ability to
act as chelating ligands.
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Caption: General workflow for the synthesis of Schiff bases from 4,5-Dichloro-2-
hydroxybenzaldehyde.

Biological Significance of Derived Compounds

o Antimicrobial Activity: Schiff bases derived from halogenated salicylaldehydes have
demonstrated significant antibacterial and antifungal properties.[10] The presence of the
chlorine atoms on the aromatic ring can enhance the lipophilicity and, consequently, the
antimicrobial efficacy of the resulting compounds.

o Anticancer Potential: Certain Schiff bases and their metal complexes have been investigated
for their cytotoxic activity against various cancer cell lines.[11] The mechanism of action
often involves the induction of apoptosis through pathways such as the MAPK signaling
pathway.[11]

» Antioxidant Activity: Some hydrazide Schiff's bases have shown promising antioxidant
activities, which are evaluated using assays such as DPPH and ABTS scavenging methods.
[10][12]

e Precursors for Heterocyclic Synthesis: The aldehyde functionality serves as a key handle for
the construction of more complex heterocyclic systems with potential therapeutic
applications.[13][14]

Section 4: Safety and Handling

As a chemical reagent, 4,5-Dichloro-2-hydroxybenzaldehyde requires careful handling to
minimize risks.

Hazard Identification:
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Harmful if swallowed.[1]

Causes skin irritation.[1]

Causes serious eye irritation.[1]

May cause respiratory irritation.[1]

Recommended Precautions:

Engineering Controls: Work in a well-ventilated fume hood.

Personal Protective Equipment (PPE): Wear chemical-resistant gloves, safety goggles, and
a lab coat.

Handling: Avoid generating dust. Prevent contact with skin and eyes. Do not ingest or inhale.

Storage: Store in a tightly sealed container in a cool, dry place.

Section 5: Conclusion

4,5-Dichloro-2-hydroxybenzaldehyde is a pivotal intermediate in organic synthesis with
significant applications in the development of novel compounds for the pharmaceutical industry.
Its unique chemical structure allows for the creation of a diverse range of derivatives,
particularly Schiff bases, with a wide spectrum of biological activities. The protocols and
information presented in this guide are intended to provide researchers with a solid foundation
for the safe and effective use of this compound in their scientific endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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